Cas no 921586-96-1 (2-methyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)propanamide)

• Product Name: 2-methyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)propanamide
• CAS No: 921586-96-1
• MF: C₁₆H₂₂N₂O₃
• MW: 290.357484340668
• CID: 6527515
• Update Time: 2025-10-29

2-methyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)propanamide
• Propanamide, 2-methyl-N-(2,3,4,5-tetrahydro-3,3,5-trimethyl-4-oxo-1,5-benzoxazepin-7-yl)-

• Inchi： 1S/C16H22N2O3/c1-10(2)14(19)17-11-6-7-13-12(8-11)18(5)15(20)16(3,4)9-21-13/h6-8,10H,9H2,1-5H3,(H,17,19)
• InChI Key： MMHQYBFAVXTWRL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCC(C)(C)C(=O)N(C)C2=C1)(=O)C(C)C

Experimental Properties

• Density: 1.127±0.06 g/cm3(Predicted)
• Boiling Point: 531.7±50.0 °C(Predicted)
• pka: 13.79±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on 2-methyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)propanamide

Comprehensive Overview of 2-methyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)propanamide (CAS No. 921586-96-1)

The compound 2-methyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)propanamide (CAS No. 921586-96-1) is a structurally unique molecule that has garnered significant interest in pharmaceutical and biochemical research. Its complex name reflects its intricate chemical architecture, featuring a benzoxazepine core coupled with a propanamide side chain. This combination makes it a promising candidate for various therapeutic applications, particularly in the realm of central nervous system (CNS) disorders and inflammatory diseases.

Recent studies highlight the growing demand for novel small-molecule therapeutics, especially those targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors. The benzoxazepine scaffold, present in this compound, is known for its versatility in drug design, often contributing to improved bioavailability and binding affinity. Researchers are particularly intrigued by its potential role in modulating neurotransmitter pathways, which aligns with current trends in treating neurodegenerative diseases like Alzheimer's and Parkinson's.

From a synthetic chemistry perspective, the incorporation of a 2-methylpropanamide group enhances the compound's stability and metabolic resistance, addressing common challenges in drug development. This feature is critical for optimizing pharmacokinetic profiles, a topic frequently searched by professionals in medicinal chemistry forums. Additionally, the 3,3,5-trimethyl substitution pattern on the tetrahydro-1,5-benzoxazepin-4-one ring may influence its selectivity toward specific biological targets, a key consideration in precision medicine.

The compound's CAS No. 921586-96-1 serves as a vital identifier in chemical databases and patent literature, where it is often associated with structure-activity relationship (SAR) studies. These studies explore how minor modifications to the molecule can yield significant changes in efficacy, a hot topic in AI-driven drug discovery. Computational tools like molecular docking and quantitative structure-activity relationship (QSAR) models are increasingly used to predict its interactions, reflecting the industry's shift toward data-driven research.

In the context of green chemistry, the synthesis of 2-methyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)propanamide has been optimized to reduce environmental impact, a priority for modern pharmaceutical companies. Solvent-free reactions and catalytic methods are often employed, aligning with global initiatives for sustainable manufacturing. This approach not only minimizes waste but also improves cost-efficiency, a concern frequently raised in industry forums.

As the scientific community continues to explore the potential of benzoxazepine derivatives, this compound stands out due to its balanced lipophilicity and hydrogen-bonding capacity, both crucial for blood-brain barrier penetration. These properties make it a subject of interest in neuropharmacology discussions, particularly among researchers investigating mood disorders and chronic pain management. Its mechanism of action may involve allosteric modulation, a trending area in drug target research.

In summary, 2-methyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)propanamide (CAS No. 921586-96-1) represents a fascinating intersection of medicinal chemistry, computational biology, and sustainable science. Its multifaceted applications and innovative synthesis methods position it as a valuable asset in the quest for next-generation therapeutics. For those delving into structure-based drug design or neuroactive compounds, this molecule offers a rich avenue for exploration and discovery.